Cas no 1187163-52-5 (Ethyl 5-(4-Methylpyridin-2-yl)thiophene-2-carboxylate)

• Product Name: Ethyl 5-(4-Methylpyridin-2-yl)thiophene-2-carboxylate
• CAS No: 1187163-52-5
• MF: C₁₃H₁₃NO₂S
• MW: 247.3128221035
• MDL: MFCD13152502
• CID: 4684309
• Update Time: 2025-06-14

Ethyl 5-(4-Methylpyridin-2-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(4-Methylpyridin-2-yl)thiophene-2-carboxylate

• MDL： MFCD13152502
• Inchi： 1S/C13H13NO2S/c1-3-16-13(15)12-5-4-11(17-12)10-8-9(2)6-7-14-10/h4-8H,3H2,1-2H3
• InChI Key： TULXKNRRYPQZCC-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CC=C1C1C=C(C)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 272
• Topological Polar Surface Area: 67.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Ethyl 5-(4-Methylpyridin-2-yl)thiophene-2-carboxylate

Comprehensive Overview of Ethyl 5-(4-Methylpyridin-2-yl)thiophene-2-carboxylate (CAS No. 1187163-52-5)

Ethyl 5-(4-Methylpyridin-2-yl)thiophene-2-carboxylate (CAS No. 1187163-52-5) is a high-value heterocyclic compound widely utilized in pharmaceutical and material science research. Its unique molecular structure, combining a thiophene ring with a 4-methylpyridine moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly focusing on this compound due to its potential applications in drug discovery, particularly in targeting kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine.

The growing interest in Ethyl 5-(4-Methylpyridin-2-yl)thiophene-2-carboxylate is reflected in frequent searches for "thiophene derivatives in drug design" and "pyridine-thiophene hybrid applications." These queries highlight the compound's relevance in developing small-molecule therapeutics, a hot topic in 2024's pharmaceutical landscape. Its CAS No. 1187163-52-5 serves as a critical identifier for regulatory compliance and patent documentation, often searched alongside "heterocyclic compound synthesis" in academic databases.

From a synthetic chemistry perspective, this compound exemplifies modern cross-coupling strategies, frequently discussed in forums about "C-H functionalization techniques." The ethyl ester group enhances solubility—a key consideration for researchers comparing "carboxylate vs. carboxylic acid bioavailability." Recent publications emphasize its role in creating fluorescent probes, connecting to trending searches about "bioimaging materials 2024."

Quality control of Ethyl 5-(4-Methylpyridin-2-yl)thiophene-2-carboxylate requires advanced analytical methods like HPLC-MS, a technique dominating searches for "purity assessment of synthetic intermediates." The compound's stability under various pH conditions makes it valuable for "prodrug development"—another rising search term. Manufacturers optimizing its production often investigate "green chemistry approaches for thiophene synthesis," reflecting industry sustainability demands.

In material science, this compound's π-conjugated system attracts attention for "organic semiconductor applications," with particular interest in its charge transport properties. Patent analyses reveal growing IP activity around "pyridinyl-thiophene electronic materials," especially for OLED technologies. These applications position CAS No. 1187163-52-5 as a compound bridging pharmaceuticals and advanced materials—two fields with significant crossover in current research.

The compound's structure-activity relationships (SAR) are frequently modeled using computational chemistry tools, correlating with searches for "AI-assisted molecular docking." Its logP value and hydrogen bonding capacity make it a case study in discussions about "drug-like property prediction." These characteristics explain its inclusion in several high-throughput screening libraries, a trending topic in pharmaceutical R&D optimization.

As regulatory agencies emphasize ICH Q3D elemental impurity guidelines, the synthesis of Ethyl 5-(4-Methylpyridin-2-yl)thiophene-2-carboxylate requires strict metal control—addressing searches for "heavy metal limits in APIs." Its crystallinity data (often queried as "polymorphism screening methods") ensures batch-to-batch reproducibility, critical for scale-up processes currently transforming contract manufacturing organizations.

Future research directions likely involve exploring this compound's biodegradation pathways (linked to "environmental fate of pharmaceutical intermediates" searches) and its potential in combination therapies. With the generic drug market expansion, CAS No. 1187163-52-5 may gain prominence in "patent expiry strategies" discussions, particularly for kinase-targeted treatments where thiophene derivatives show increasing promise.